Cas no 2248276-68-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate
• CAS No: 2248276-68-6
• MF: C₁₇H₁₂N₄O₄
• MW: 336.3015832901
• CID: 6441237
• PubChem ID: 165979248
• Update Time: 2025-08-05

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate
• EN300-6518110
• 2248276-68-6

• Inchi： 1S/C17H12N4O4/c1-8-7-12(13-9(2)19-20-14(13)18-8)17(24)25-21-15(22)10-5-3-4-6-11(10)16(21)23/h3-7H,1-2H3,(H,18,19,20)
• InChI Key： ZETWPONWIMCTBW-UHFFFAOYSA-N
• SMILES： O(C(C1=CC(C)=NC2C1=C(C)NN=2)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 336.08585488g/mol
• Monoisotopic Mass: 336.08585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 105Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate (CAS No. 2248276-68-6)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate, identified by its CAS number 2248276-68-6, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure combines elements of heterocyclic chemistry, featuring fused rings and functional groups that contribute to its unique pharmacological properties. The compound's significance lies in its potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents.

At the core of this compound's structure is the 1H-isoindol moiety, a scaffold that has garnered considerable attention in recent years due to its versatility in drug design. Isoindoles are known for their ability to interact with biological targets in multiple ways, making them valuable candidates for small-molecule drugs. The presence of a 1,3-dioxo group further enhances the compound's reactivity and potential for biological activity. This functional group is often associated with molecules that exhibit inhibitory effects on various enzymatic pathways, which is a critical consideration in drug development.

The 3,6-dimethyl substitution on the 1H-pyrazolo[3,4-b]pyridine ring system adds another layer of complexity to the compound's pharmacophore. Pyrazolo[3,4-b]pyridines are a class of heterocycles that have been extensively studied for their role in modulating biological processes. The dimethyl groups not only influence the electronic properties of the ring system but also contribute to its solubility and bioavailability, factors that are crucial for the compound's potential as a drug candidate.

The carboxylate group at the 4-position of the pyrazolo[3,4-b]pyridine ring (carboxylate) serves as a key pharmacophoric element. Carboxylate groups are frequently incorporated into drugs due to their ability to form hydrogen bonds and interact with metal ions, which can be critical for enzyme inhibition and receptor binding. The overall arrangement of these functional groups within the molecule creates a rich landscape for interaction with biological targets.

Recent research has highlighted the importance of fused heterocyclic systems in drug discovery. The combination of an isoindole and a pyrazolo[3,4-b]pyridine core provides a unique structural framework that may confer specific biological activities. Studies have shown that such fused systems can exhibit potent activity against various diseases, including cancer and inflammatory disorders. The molecular interactions mediated by these structures often involve multiple binding sites on the target proteins, leading to enhanced efficacy and reduced side effects.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of each functional group must be carefully optimized to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed reactions and palladium-mediated cross-coupling reactions, have been employed to construct the complex framework of this compound efficiently.

In terms of pharmacological activity, preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to human health. For instance, its structure resembles known bioactive molecules that target pathways involved in cell proliferation and inflammation. Further investigation is needed to fully elucidate its mechanism of action and therapeutic potential.

The pharmacokinetic properties of this compound are also an area of active research. Factors such as absorption, distribution, metabolism, and excretion (ADME) play a critical role in determining whether a drug candidate will be successful in clinical settings. Computational modeling techniques have been used to predict how this compound might behave within the body based on its structural features.

One particularly intriguing aspect of this molecule is its potential for structure-based drug design. By understanding how it interacts with biological targets at the atomic level, researchers can make informed modifications to enhance its potency and selectivity. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in revealing these interactions.

The synthetic accessibility of this compound is another important consideration for its development as a drug candidate. Researchers have explored various synthetic routes to optimize production while maintaining high chemical purity. These efforts aim to make large-scale synthesis feasible for future clinical trials and commercialization.

As research in medicinal chemistry continues to evolve，the significance of compounds like 1H-pyrazolo[3,4-b]pyridine derivatives cannot be overstated。 Their unique structural features offer opportunities for discovering new treatments across a wide range of diseases。The study of such molecules not only advances our understanding of disease mechanisms but also provides new tools for therapeutic intervention。

In conclusion，the compound CAS No 2248276-68-6, formally known as 1，3-dioxo—2，3—dihydro—1H—isoindol—2—yl 3，6—dimethyl—1H—pyrazolo[3，4—b]pyridine—4—carboxylate, represents a promising entry into the realm of pharmaceutical innovation。 Its intricate structure，rich pharmacophoric features，and potential biological activities make it a compelling subject for further research。 As scientists continue to unravel its secrets，we may witness the emergence of new treatments that could significantly improve human health。